Cas no 150-76-5 (Mequinol)

Mequinol is a phenolic compound used as an antioxidant and stabilizer in various chemical formulations, including those for wood preservation and photographic development. Its key advantages lie in its ability to prevent oxidation reactions and inhibit the growth of microorganisms, thus extending the shelf life and improving the performance of treated materials.

Mequinol structure

Product Name:Mequinol

CAS No:150-76-5

MF:C₇H₈O₂

MW:124.137222290039

MDL:MFCD00002332

CID:36596

PubChem ID:9015

Update Time:2025-08-12

Mequinol Chemical and Physical Properties

Names and Identifiers

- 4-Methoxyphenol
- 1-HYDROXY-4-METHOXYBENZENE
- 4-HYDROXYANISOLE
- HYDROQUINONE MONOMETHYL ETHER
- HYDROXYANISOLE
- HYDROXYANISOLE-4
- MEHQ
- MEQUINOL
- METHOXYPHENOL(P-)
- METHOXYPHENOL, PARA-
- MONOMETHYLHYDROQUINONE
- O-Methylhydroquinone
- P-HYDROXYANISOLE
- P-METHOXYPHENOL
- 4-methoxy-pheno
- Eastman HQMME
- ethermonomethyliqued’hydroquinone
- Hqmme
- Hydroquinone methyl ether
- P-hydroxyphenyl ether
- METHOXYPHENOL, PARA-(AS)
- 4-methoxy-phenol
- Leucobasal
- methylhydroquinone
- para-hydroxyanisole
- para-methoxy phenol
- P-Guaiacol
- Phenol,4-methoxy
- 4-MP
- MQ-F
- 1OP
- PMF
- HQMM
- usafan-7
- NSC 4960
- USAF an-7
- Phenol, 4-methoxy-
- Leucodine B
- Mechinolum
- Novo-Dermoquinona
- para-methoxyphenol
- p-Hydroxymethoxybenzene
- Monomethyl ether hydroquinone
- PMF (antioxidant)
- Phenol, p-methoxy-
- Mechinolo [DCIT]
- Mono methyl ether hydroquinone
- Mequinolum [INN-Latin]
- SMR001252253
- p-Hydroxyanisol
- MLS002454409
- 4-Methoxyphenol；MEHQ
- HQMME; HYDROXYQUINONE METHYL ETHER
- 4-Methoxyphenol, ReagentPlus(R), 99%
- D04926
- HMS3264P13
- 4HA
- p-methoxy-phenol
- CHEMBL544
- NCGC00091390-04
- NCGC00259916-01
- 4-(methoxy)phenol
- Tox21_202367
- MEQUINOL [USAN]
- HSDB 4258
- HY-30270
- WLN: QR DO1
- NS00010661
- MEQUINOL [INN]
- SR-01000865565-2
- p- methoxyphenol
- NSC4960
- CCG-35855
- M0123
- P17835
- 4-Methoxyphenol, purum, >=98.0% (HPLC)
- 4-methoxy phenol
- SCHEMBL12015251
- Mequinol [USAN:INN:DCF]
- hydroquinone methylether
- Q-200491
- PS-3375
- Mequinol, INN, USAN
- InChI=1/C7H8O2/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H
- NCI60_004190
- Tox21_302876
- MEQUINOL [HSDB]
- SOLAGE COMPONENT MEQUINOL
- hydroxyquinone methyl ether
- MEQUINOL [ORANGE BOOK]
- EINECS 205-769-8
- 4methoxyphenol
- 4-Hydroxyanisole;Hydroquinone monomethyl ether; MEHQ; O-Methylhydroquinone; p-Hydroxyanisole; Monomethyl ether hydroquinone
- NCGC00091390-01
- 2,5-Dihydroxytoluene; 2-Methyl-1,4-benzenediol; Toluhydroquinone;THQ
- Pharmakon1600-00212037
- BRD-K45216060-001-06-8
- Z104474598
- NSC-4960
- STL199145
- BDBM36295
- AB00641905_06
- BRD-K45216060-001-11-8
- hydroquinone mono methyl ether
- SR-01000865565
- MEQUINOL [VANDF]
- paramethoxyphenol
- MEQUINOL [MART.]
- NCGC00091390-02
- NCGC00256552-01
- 4-Methoxyphenol, SAJ first grade, >=97.0%
- SBI-0053624.0001
- UNII-6HT8U7K3AM
- 6HT8U7K3AM
- HMS3652O08
- NSC760357
- HQME
- NCGC00091390-03
- DB-003965
- 4-(methyloxy)phenol
- MEQUINOL (MART.)
- S4077
- Mechinolo
- Tox21_111125_1
- DTXSID4020828
- Mequinolum
- 4KS
- D11AX06
- GTPL6827
- AB00641905_07
- 4-Methoxyphenol, analytical standard
- BMS-181158
- BP-23487
- BRD-K45216060-001-10-0
- SCHEMBL21009
- hydroquinone monomethylether
- F9995-1658
- SB40551
- NCIMech_000709
- HMS2270F04
- BRD-K45216060-001-09-2
- Mequinol (INN)
- Q2862455
- CAS-150-76-5
- AI3-00841
- para- hydroxyanisole
- DTXCID60828
- MEQUINOL COMPONENT OF SOLAGE
- MFCD00002332
- EC 205-769-8
- p-methoxy phenol
- SW219760-1
- DB09516
- Mequinol (USAN/INN)
- AKOS000119852
- EN300-19649
- CS-W019963
- CCRIS 5531
- MEQUINOL [WHO-DD]
- Tox21_111125
- CHEBI:69441
- BMS 181158
- AC-3292
- NSC-760357
- 4-Methoxybenzyl S-(4,6-dimethylpyrimidin-2-yl)thiocarbonate
- 150-76-5
- 4-Methoxyphenol;p-Methoxyphenol;1-Hydroxy-4-methoxybenzene;MEHQ;Mono methyl ether hydroquinone
- FH24308
- Mequinol (Standard)
- HY-30270R
- 205-769-8
- Mequinol
- MDL： MFCD00002332
- Inchi： 1S/C7H8O2/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H3
- InChI Key： NWVVVBRKAWDGAB-UHFFFAOYSA-N
- SMILES： COC1C=CC(O)=CC=1
- BRN： 507924

Computed Properties

Exact Mass: 124.05200
Monoisotopic Mass: 124.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 75
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.3
Topological Polar Surface Area: 29.5

Experimental Properties

Ionization Potential: 7.50 eV
Color/Form: White flake or waxy crystals
Density: 1.55
Melting Point: 55-57 °C (lit.)
Boiling Point: 243 °C(lit.)
Flash Point: Fahrenheit: 269.6 ° f < br / > Celsius: 132 ° C < br / >
Refractive Index: 1.5286 (estimate)
PH: 5.1 (30g/l, H2O, 20℃)
Solubility: Soluble in acetone, ethyl acetate, ethanol, ether, benzene and carbon tetrachloride.
Water Partition Coefficient: 40 g/L (25 ºC)
Stability/Shelf Life: Stable. Combustible. Incompatible with halogens, oxidizing agents.
PSA: 29.46000
LogP: 1.40080
Sensitiveness: Air, light, and moisture sensitivity
pka: 10.21(at 25℃)
Vapor Pressure: <0.01 mmHg ( 20 °C)
FEMA: 3617
Solubility: Soluble in ethanol, ether, acetone, benzene and ethyl acetate, slightly soluble in water.

Mequinol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H317,H319
Warning Statement： P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 22-36-43
Safety Instruction： S24/25-S26-S37/39-S46
RTECS：SL7700000
Hazardous Material Identification：
Safety Term：S24/25;S26;S37/39;S46
Risk Phrases：R22; R36; R43
TSCA：Yes
Storage Condition：Sealed in dry,Room Temperature

Mequinol Customs Data

HS CODE：2909500000
Customs Data：

China Customs Code:
2909500000

Overview:

2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Mequinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	54050-100G	Mequinol	150-76-5	98.0%	100g	¥388.46	2023-10-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	54050-500G	Mequinol	150-76-5	98.0%	500g	¥955.26	2023-10-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M18655-5G	Mequinol	150-76-5	99%	5g	¥189.59	2023-11-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M18655-100G	Mequinol	150-76-5	99%	100g	¥292.06	2023-11-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M18655-500G	Mequinol	150-76-5	99%	500g	¥635.86	2023-11-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M18655-1KG	Mequinol	150-76-5	99%	1kg	¥1024.93	2023-11-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8212330005	Mequinol	150-76-5	for synthesis	5G	142.58	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8212330025	Mequinol	150-76-5	for synthesis	25G	166.64	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8212330250	Mequinol	150-76-5	for synthesis	250G	243.73	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	8212331000	Mequinol	150-76-5	for synthesis	1KG	475.99	2021-05-17

Mequinol Production Method

Mequinol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:150-76-5)4-Methoxyphenol

Order Number:sfd17480

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:150-76-5)对羟基苯甲醚

Order Number:LE8064210;LE1620;LE19020

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:46

Price ($):discuss personally

Email:18501500038@163.com

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:150-76-5)

Order Number:SFD2145

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:03

Price ($):

Email:sales1@senfeida.com

Mequinol Spectrogram

GC-MS

1H NMR

300 MHz

DMSO

13C NMR

Mequinol Related Literature

1. Structure elucidation of prot, alkali and dealkaline lignin(s) by NMR, FT-IR and Py-GC/MS: effect of solid acid and base catalysts

Avnish Kumar,Bijoy Biswas,Ramandeep Kaur,Reeta Rani,Bhavya B. Krishna,Thallada Bhaskar Sustainable Energy Fuels 2023 7 1942
2. Diffusive and non-diffusive photo-induced proton coupled electron transfer from hydrogen bonded phenols to meso-tetrakis-5,10,15,20-pentafluorophenyl porphyrin

P. Hemant Kumar,Y. Venkatesh,S. Prashanthi,D. Siva,B. Ramakrishna,Prakriti Ranjan Bangal Phys. Chem. Chem. Phys. 2014 16 23173
3. Diffusive and non-diffusive photo-induced proton coupled electron transfer from hydrogen bonded phenols to meso-tetrakis-5,10,15,20-pentafluorophenyl porphyrin

P. Hemant Kumar,Y. Venkatesh,S. Prashanthi,D. Siva,B. Ramakrishna,Prakriti Ranjan Bangal Phys. Chem. Chem. Phys. 2014 16 23173
4. New mediators for the enzyme laccase: mechanistic features and selectivity in the oxidation of non-phenolic substrates

Paola Astolfi,Paolo Brandi,Carlo Galli,Patrizia Gentili,Maria Francesca Gerini,Lucedio Greci,Osvaldo Lanzalunga New J. Chem. 2005 29 1308
5. Aqueous solution photocatalytic synthesis of p-anisaldehyde by using graphite-like carbon nitride photocatalysts obtained via the hard-templating route

Raquel A. Fernandes,Maria J. Sampaio,Joaquim L. Faria,Cláudia G. Silva RSC Adv. 2020 10 19431

Related Categories

150-76-5 (Mequinol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:150-76-5)4-Methoxyphenol

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:150-76-5)对羟基苯甲醚

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Cas no 150-76-5 (Mequinol)

Mequinol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Mequinol Security Information

Mequinol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Mequinol Pricemore >>

Mequinol Production Method

Mequinol Suppliers

Mequinol Spectrogram

Mequinol Related Literature

Related Categories

150-76-5 (Mequinol) Related Products